8-ethoxy-2-oxo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-ethoxy-2-oxo-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]chromene-3-carboxamide
• InChI: InChI=1S/C24H21N3O5/c1-2-31-20-10-6-9-17-15-18(24(30)32-22(17)20)23(29)25-13-14-27-21(28)12-11-19(26-27)16-7-4-3-5-8-16/h3-12,15H,2,13-14H2,1H3,(H,25,29)
• InChI Key: NDPCMDSJHBYQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

8-ethoxy-2-oxo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C24H21N3O5 and its molecular weight is 431.448. The purity is usually 95%.
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Scientific Research Applications

1. Structural Analysis

4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives, including those similar to 8-ethoxy-2-oxo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide, have been structurally characterized to understand their crystallization patterns and conformations. These studies contribute to the understanding of the molecular structures and potential applications in various fields (Reis et al., 2013).

2. Reactivity and Synthesis

Research has been conducted on the reactivity of related compounds, particularly ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, with various reagents. These studies provide insights into the synthesis routes and chemical behaviors of chromene derivatives, which are crucial for developing novel compounds with potential therapeutic applications (Vetyugova et al., 2018).

3. Potential Antitumor Properties

Compounds similar to 8-ethoxy-2-oxo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide have been explored for their potential as precursors in synthesizing novel triazines and triazepines with potential antitumor activity. This research highlights the potential therapeutic applications of these compounds in oncology (Badrey & Gomha, 2012).

4. Pharmacological Studies

Structure-activity relationship studies have been conducted on analogues of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate. These studies are significant for understanding the pharmacological potential of these compounds, especially in overcoming drug resistance in cancer cells (Das et al., 2009).

5. Synthesis and Biological Evaluation

Innovative coumarin derivatives containing a thiazolidin-4-one ring have been synthesized and evaluated for their biological properties. This research contributes to the understanding of the biological activities of chromene derivatives and their potential applications in medicinal chemistry (Ramaganesh et al., 2010).